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Compound of Interest

Compound Name: 2-Phenoxyethyl acetate

Cat. No.: B1584703 Get Quote

Physicochemical Data Summary for 2-Phenoxyethyl
Acetate
2-Phenoxyethyl acetate, also known by synonyms such as Acetic Acid 2-Phenoxyethyl Ester

and Ethylene Glycol Monophenyl Ether Acetate, is a colorless liquid.[1][2][3] Its fundamental

physical characteristics, boiling point and density, are summarized below. It is important to note

that literature values can vary, and the presented data reflects a range found across various

reputable sources.

Physical Property Value Unit Source(s)

Boiling Point 231 - 273.02 °C at 760 mmHg [1][2][4][5][6][7]

Density 1.082 - 1.11 g/cm³ [1][2][5][6]

Note: The boiling point is reported at standard atmospheric pressure (760 mmHg).

Theoretical Foundations and Experimental
Determination
The accurate determination of boiling point and density is crucial for the identification and purity

assessment of 2-Phenoxyethyl acetate. These properties are influenced by intermolecular

forces, molecular weight, and molecular structure.
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Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8] For 2-Phenoxyethyl acetate, its relatively high boiling

point is attributed to its molecular weight and the presence of polar ester and ether functional

groups, which lead to dipole-dipole interactions.

This method is a common and efficient technique for determining the boiling point of a small

liquid sample.[9]

Materials:

Thiele tube

High-boiling mineral oil

Thermometer (calibrated)

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Rubber band or wire

Heating source (e.g., Bunsen burner or heating mantle)

Clamps and stand

Procedure:

Add approximately 0.5 mL of 2-Phenoxyethyl acetate to the small test tube.

Place the capillary tube, with the sealed end facing up, into the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom of

the test tube is level with the thermometer bulb.

Fill the Thiele tube with mineral oil to a level just above the side arm.
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Clamp the Thiele tube to a stand and carefully insert the thermometer and test tube

assembly, making sure the sample is immersed in the oil.

Gently heat the side arm of the Thiele tube. The design of the tube promotes convection

currents, ensuring uniform heating of the oil bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a steady and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[9] Record this temperature.

Causality in Experimental Choices: The use of a Thiele tube ensures uniform heat distribution,

which is critical for an accurate boiling point measurement. The inverted capillary tube traps

vapor, and the point at which the liquid re-enters the capillary upon cooling signifies that the

vapor pressure of the sample is equal to the atmospheric pressure.

Density
Density is an intrinsic physical property defined as the mass of a substance per unit volume.

[10] It is a valuable indicator of a substance's purity and composition.

A pycnometer is a flask with a specific volume that is used to accurately determine the density

of a liquid.

Materials:

Pycnometer (e.g., 10 mL)

Analytical balance (accurate to ±0.0001 g)

2-Phenoxyethyl acetate sample

Distilled water (for calibration)
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Thermometer

Constant temperature water bath

Procedure:

Calibration:

Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer on the analytical balance and record the mass (m₁).

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 20°C) until it reaches thermal equilibrium.

Ensure the pycnometer is filled to the mark, removing any excess water.

Dry the outside of the pycnometer and weigh it. Record the mass (m₂).

The volume of the pycnometer (V) can be calculated using the density of water (ρ_water)

at the specific temperature: V = (m₂ - m₁) / ρ_water.

Sample Measurement:

Empty and dry the pycnometer.

Fill the pycnometer with 2-Phenoxyethyl acetate.

Place the filled pycnometer in the constant temperature water bath to reach the same

temperature as the calibration.

Adjust the volume to the mark, dry the exterior, and weigh it. Record the mass (m₃).

Calculation:

The mass of the 2-Phenoxyethyl acetate sample is (m₃ - m₁).

The density of the 2-Phenoxyethyl acetate (ρ_sample) is calculated as: ρ_sample = (m₃ -

m₁) / V.
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Causality in Experimental Choices: The use of a pycnometer and a constant temperature water

bath minimizes errors from volume changes due to temperature fluctuations, ensuring a highly

accurate density measurement. Calibrating with a substance of known density, like water,

provides a reliable determination of the pycnometer's exact volume.

Visualizing the Experimental Workflow
The following diagram illustrates the logical progression of the experimental determination of

the boiling point and density of 2-Phenoxyethyl acetate.

Boiling Point Determination (Thiele Tube) Density Determination (Pycnometer)

Prepare Sample Assembly
(Test tube, sample, capillary tube, thermometer)

Heat Thiele Tube Gently

Observe Bubble Stream

Remove Heat & Cool

Record Temperature at Liquid Entry

Calibrate Pycnometer Volume
(Weigh empty, weigh with water)

Measure Sample Mass
(Weigh pycnometer with sample)

Calculate Density
(Mass / Volume)

2-Phenoxyethyl Acetate Sample

Click to download full resolution via product page
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Caption: Workflow for determining the boiling point and density of 2-Phenoxyethyl acetate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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